Cas no 82998-20-7 (Ethanol, 2,2,2-trichloro-, formate)

Ethanol, 2,2,2-trichloro-, formate structure
82998-20-7 structure
Product Name:Ethanol, 2,2,2-trichloro-, formate
CAS No:82998-20-7
MF:C3H5Cl3O3
MW:195.428998708725
CID:679758
PubChem ID:71416659
Update Time:2025-04-19

Ethanol, 2,2,2-trichloro-, formate Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2,2,2-trichloro-, formate
    • formic acid,2,2,2-trichloroethanol
    • Formic acid--2,2,2-trichloroethan-1-ol (1/1)
    • DTXSID70836035
    • 82998-20-7
    • Inchi: 1S/C2H3Cl3O.CH2O2/c3-2(4,5)1-6;2-1-3/h6H,1H2;1H,(H,2,3)
    • InChI Key: CMAXFZGBCJQZCB-UHFFFAOYSA-N
    • SMILES: ClC(CO)(Cl)Cl.OC=O

Computed Properties

  • Exact Mass: 193.930427g/mol
  • Monoisotopic Mass: 193.930427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 48.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų
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